Cas no 2172020-58-3 (2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• CAS No: 2172020-58-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5862057
• PubChem ID: 165815818
• Update Time: 2025-05-20

2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid
• EN300-1480691
• 2172020-58-3
• 2-[N-(butan-2-yl)-7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]acetic acid

• Inchi： 1S/C28H36N2O5/c1-3-20(2)30(18-27(32)33)26(31)16-6-4-5-11-17-29-28(34)35-19-25-23-14-9-7-12-21(23)22-13-8-10-15-24(22)25/h7-10,12-15,20,25H,3-6,11,16-19H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： VZMZJCNLHMZZQG-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCC(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid

2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic Acid: A Comprehensive Overview

The compound with CAS No. 2172020-58-3, known as 2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a butan-2-yl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a heptanamidoacetic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery, and materials science.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their ability to act as protecting groups for amino acids. The Fmoc group is particularly advantageous because it is stable under basic conditions and can be easily removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). In the context of this compound, the presence of the Fmoc group suggests its potential use in synthesizing complex peptides or proteins with high precision and efficiency.

The butan-2-yl group attached to the nitrogen atom introduces steric hindrance, which can influence the molecule's solubility and bioavailability. This feature is crucial in drug design, where controlling the pharmacokinetics of a compound is essential for therapeutic efficacy. Furthermore, the heptanamidoacetic acid backbone provides a flexible structure that can accommodate various functional groups, enhancing the molecule's versatility in different chemical reactions.

One of the most promising applications of this compound lies in its potential use as a building block for drug delivery systems. The combination of the Fmoc group and the heptanamidoacetic acid backbone allows for the creation of amphiphilic molecules that can form self-assembled structures, such as micelles or nanoparticles. These structures have shown great promise in delivering therapeutic agents to specific tissues or cells, improving drug targeting and reducing side effects.

Recent advancements in materials science have also explored the use of similar compounds in creating stimuli-responsive materials. The Fmoc group's sensitivity to acidic conditions makes it an attractive candidate for designing materials that can respond to environmental changes, such as pH variations. This property could be exploited in developing smart drug delivery systems or sensors that operate under specific physiological conditions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the coupling of the Fmoc group to an amino acid derivative followed by the introduction of the butan-2-yl group via nucleophilic substitution or alkylation. The synthesis process requires careful optimization to ensure high yields and purity, especially given the complexity of the molecule.

The characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical information about the molecule's structure, purity, and stability. For instance, NMR spectroscopy can confirm the presence and arrangement of functional groups, while MS can determine the molecular weight and confirm the absence of impurities.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that compounds containing Fmoc groups are generally biodegradable under certain conditions, which reduces their environmental footprint compared to more persistent chemicals. However, further research is needed to fully understand how this specific compound behaves in natural ecosystems.

In conclusion, 2-N-(butan-2-yl)-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoacetic acid represents a valuable addition to the arsenal of organic compounds used in modern chemistry and biochemistry. Its unique structure and functional groups make it a versatile tool for applications ranging from peptide synthesis to drug delivery systems. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is likely to grow significantly.